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Compound of Interest

Compound Name: 2-Chloro-N,N-diethylpropionamide

Cat. No.: B1345137 Get Quote

An In-depth Technical Guide to 2-Chloro-N,N-diethylpropionamide

This guide provides a comprehensive overview of 2-Chloro-N,N-diethylpropionamide, a

chemical intermediate primarily used in the synthesis of herbicides. This document is intended

for researchers, scientists, and professionals in drug development and agrochemical industries,

offering detailed information on its molecular structure, physicochemical properties, and

synthesis protocols.

Molecular Structure and Properties
2-Chloro-N,N-diethylpropionamide, with the CAS number 54333-74-4, is a colorless to light

yellow liquid.[1][2] Its molecular formula is C7H14ClNO.[1][3][4][5]

Physicochemical Data
The quantitative properties of 2-Chloro-N,N-diethylpropionamide are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

Molecular Weight 163.65 g/mol [3][4][5][6]

Molecular Formula C7H14ClNO [1][3][4][5]

CAS Number 54333-75-4 [1][3][4][5]

EINECS Number 259-107-8 [1][4][6]

Density 1.021 g/cm³ [1][3][6]

Boiling Point 217 °C [1][3][6][7]

Flash Point 85 °C [1][3][6]

Appearance Colorless to light yellow liquid [1][2]

Refractive Index 1.449 [1][6]

pKa (Predicted) -0.89 ± 0.70 [1][2]

LogP 1.48210 [6][7]

Polar Surface Area 20.3 Å² [6]

Chemical Structure
The molecular structure of 2-Chloro-N,N-diethylpropionamide consists of a propanamide

backbone with a chlorine atom attached to the alpha-carbon (carbon-2) and two ethyl groups

bonded to the amide nitrogen.

Molecular Structure of 2-Chloro-N,N-diethylpropionamide

Applications
2-Chloro-N,N-diethylpropionamide serves as a key intermediate in the agrochemical

industry. It is utilized in the manufacturing of herbicides, including napropamide and

dimethamine.[1][6]

Experimental Protocols
Synthesis of 2-Chloro-N,N-diethylpropionamide
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A common method for the preparation of 2-Chloro-N,N-diethylpropionamide involves the

acylation of diethylamine with 2-chloropropionic acid.[1][5][6]

Materials and Reagents:

2-chloropropionic acid

Toluene

Phosphorus oxychloride (POCl₃)

Diethylamine

Reaction kettle with azeotropic distillation setup

Water

Procedure:

Dehydration: Charge the reaction kettle with 2-chloropropionic acid and toluene. Heat the

mixture to initiate azeotropic distillation to remove water.

Acylation: Once the water has been completely removed, cool the mixture. Subsequently,

add phosphorus oxychloride and diethylamine dropwise to the reaction vessel.

Reaction: Maintain the reaction temperature between 115-120°C until the reaction is

complete.

Work-up: After completion, wash the reaction mixture with water to remove the phosphorous

acid by-product.

Isolation: Separate the organic layer and remove the toluene solvent under reduced

pressure to yield the final product, 2-Chloro-N,N-diethylpropionamide.

The following diagram illustrates the workflow for the synthesis process.
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Synthesis Workflow

Reactants:
2-Chloropropionic Acid

Toluene

Azeotropic Dehydration
(Heat to remove water)

Acylation Reaction
(115-120°C)

Water Wash
(Remove phosphorous acid)

Solvent Removal
(Desolvation of organic layer)

Product:
2-Chloro-N,N-diethylpropionamide

Add:
Phosphorus Oxychloride

Diethylamine

Click to download full resolution via product page

Synthesis Workflow of 2-Chloro-N,N-diethylpropionamide

Safety and Handling
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While detailed toxicological data is not extensively available, standard laboratory precautions

should be observed when handling 2-Chloro-N,N-diethylpropionamide.[4] This includes

using personal protective equipment such as gloves, safety goggles, and a lab coat. Work

should be conducted in a well-ventilated area or under a fume hood. In case of inhalation, the

individual should be moved to fresh air.[4] Skin contact requires immediate washing with soap

and water.[4] For detailed safety information, refer to the Safety Data Sheet (SDS).[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. N,N-Diethyl-2-chloropropionamide | 54333-75-4 [chemicalbook.com]

3. N,N-Diethyl-2-chloropropionamide | C7H14ClNO - BuyersGuideChem
[buyersguidechem.com]

4. N,N-Diethyl-2-chloropropionamide - Safety Data Sheet [chemicalbook.com]

5. N,N-Diethyl-2-chloropropionamide synthesis - chemicalbook [chemicalbook.com]

6. echemi.com [echemi.com]

7. 2-chloro-N,N-diethylpropanamide | CAS#:54333-75-4 | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [molecular structure and weight of 2-Chloro-N,N-
diethylpropionamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345137#molecular-structure-and-weight-of-2-
chloro-n-n-diethylpropionamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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